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Compound of Interest

Compound Name: 2-Hydroxy Ibuprofen-d6

Cat. No.: B1141078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of 2-Hydroxy Ibuprofen-d6, a key

deuterated metabolite of Ibuprofen. It is intended to serve as a technical resource for

researchers and professionals engaged in drug metabolism studies, pharmacokinetic analysis,

and other advanced research applications where a stable isotope-labeled internal standard is

essential.

Introduction
2-Hydroxy Ibuprofen-d6 is the deuterium-labeled form of 2-Hydroxy Ibuprofen, a primary

metabolite of the widely used non-steroidal anti-inflammatory drug (NSAID), Ibuprofen. The

incorporation of six deuterium atoms (d6) into the molecule provides a distinct mass shift,

making it an ideal internal standard for mass spectrometry-based quantitative analysis. Its use

significantly improves the accuracy and precision of analytical methods by correcting for

variations in sample preparation and instrument response.[1][2] This guide details the

properties of 2-Hydroxy Ibuprofen-d6, its commercial availability, and provides a

representative experimental protocol for its application in bioanalytical assays.

Commercial Suppliers and Product Specifications
A number of reputable chemical suppliers provide 2-Hydroxy Ibuprofen-d6 for research

purposes. While specific product details may vary by supplier and lot, the following table
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summarizes typical quantitative data. Researchers are advised to consult the supplier's

certificate of analysis for lot-specific information.

Parameter Typical Value

CAS Number 1217055-71-4

Molecular Formula C₁₃H₁₂D₆O₃

Molecular Weight 228.32 g/mol

Purity ≥98%

Appearance White to Off-White Solid

Storage Conditions 2-8°C Refrigerator

Shipping Conditions Ambient Temperature

Table 1: Summary of Quantitative Data for 2-Hydroxy Ibuprofen-d6

Commercial Suppliers:

MedChemExpress[1]

Santa Cruz Biotechnology[3]

Clinivex[2][4]

Pharmaffiliates[5]

Xcess Biosciences[6]

BioOrganics[7]

KKL Med Inc.[8]

Experimental Protocol: Quantification of Ibuprofen
and its Metabolites in Human Plasma using LC-
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MS/MS
This section outlines a representative liquid chromatography-tandem mass spectrometry (LC-

MS/MS) method for the simultaneous quantification of Ibuprofen and its major metabolite, 2-

Hydroxy Ibuprofen, in human plasma. 2-Hydroxy Ibuprofen-d6 is employed as the internal

standard (IS) to ensure analytical accuracy.

1. Materials and Reagents:

2-Hydroxy Ibuprofen-d6 (Internal Standard)

Ibuprofen reference standard

2-Hydroxy Ibuprofen reference standard

Human plasma (blank)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

2. Sample Preparation:

A protein precipitation method is utilized for sample extraction:

Thaw plasma samples at room temperature.

To 100 µL of plasma, add 10 µL of the internal standard working solution (2-Hydroxy
Ibuprofen-d6 in methanol).

Vortex for 10 seconds.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute.
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Centrifuge at 12,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

3. LC-MS/MS Conditions:

LC System: A high-performance liquid chromatography (HPLC) system capable of gradient

elution.

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase:

A: 0.1% Formic acid in water

B: 0.1% Formic acid in acetonitrile

Gradient Program: A suitable gradient to separate the analytes from endogenous plasma

components.

Flow Rate: 0.3 mL/min

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), negative mode.

MRM Transitions:

Ibuprofen: Precursor ion > Product ion

2-Hydroxy Ibuprofen: Precursor ion > Product ion

2-Hydroxy Ibuprofen-d6 (IS): Precursor ion > Product ion
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4. Calibration and Quality Control:

Prepare calibration standards and quality control (QC) samples by spiking blank human

plasma with known concentrations of Ibuprofen and 2-Hydroxy Ibuprofen.

Process the calibration standards and QC samples alongside the unknown samples.

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the nominal concentration.

Determine the concentration of the unknown samples from the calibration curve.

Visualizations
Experimental Workflow for Metabolite Quantification
The following diagram illustrates the key steps in the experimental workflow for quantifying

Ibuprofen and its metabolites using 2-Hydroxy Ibuprofen-d6 as an internal standard.

Sample Preparation Analysis

Plasma Sample Add Internal Standard
(2-Hydroxy Ibuprofen-d6)

Protein Precipitation
(Acetonitrile) Centrifugation Evaporation Reconstitution LC-MS/MS Analysis Data Processing Quantification

Click to download full resolution via product page

Caption: Experimental workflow for metabolite quantification.

Metabolic Pathway of Ibuprofen
This diagram outlines the primary metabolic pathway of Ibuprofen, leading to the formation of

2-Hydroxy Ibuprofen.

Ibuprofen 2-Hydroxy IbuprofenHydroxylationCYP450 Enzymes
(e.g., CYP2C9)
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Caption: Metabolic pathway of Ibuprofen to 2-Hydroxy Ibuprofen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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